Cas no 135965-08-1 (5H-Tetrazole-5-thione, 1-(4-hexylphenyl)-1,2-dihydro-)

5H-Tetrazole-5-thione, 1-(4-hexylphenyl)-1,2-dihydro- structure
135965-08-1 structure
Product name:5H-Tetrazole-5-thione, 1-(4-hexylphenyl)-1,2-dihydro-
CAS No:135965-08-1
MF:C13H18N4S
MW:262.373820781708
CID:2771579

5H-Tetrazole-5-thione, 1-(4-hexylphenyl)-1,2-dihydro- Chemical and Physical Properties

Names and Identifiers

    • 5H-Tetrazole-5-thione, 1-(4-hexylphenyl)-1,2-dihydro-
    • 1-(4-Hexylphenyl)-1,2-dihydro-5H-tetrazole-5-thione
    • Inchi: 1S/C13H18N4S/c1-2-3-4-5-6-11-7-9-12(10-8-11)17-13(18)14-15-16-17/h7-10H,2-6H2,1H3,(H,14,16,18)
    • InChI Key: FFCCHDOWSWGDDY-UHFFFAOYSA-N
    • SMILES: S=C1N=NNN1C1C=CC(=CC=1)CCCCCC

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 297
  • Topological Polar Surface Area: 72.1
  • XLogP3: 5.8

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